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Compound of Interest

Compound Name:
2-Hydroxycyclohexanecarboxylic

acid

CAS No.: 609-69-8

Cat. No.: B3021824

Get Quote

An authoritative, procedural guide for the safe handling, personal protective equipment (PPE)

selection, and logistical management of 2-Hydroxycyclohexanecarboxylic acid (CAS: 609-

69-8). Designed for researchers, chemical safety officers, and drug development professionals,

this guide synthesizes regulatory safety data with field-proven operational causality.

Physicochemical Profile & Hazard Causality
To design an effective safety protocol, we must first understand the molecular behavior of 2-
Hydroxycyclohexanecarboxylic acid. As a bifunctional organic compound containing both a

hydroxyl (-OH) and a carboxylic acid (-COOH) group, it acts as a versatile building block in

pharmaceutical synthesis. However, these same functional groups dictate its hazard profile.

The carboxylic acid moiety readily donates protons in aqueous environments. When the dry

powder contacts human biological moisture (sweat, tears, or mucous membranes), it causes a

localized drop in pH, leading to rapid protein denaturation and tissue irritation[1].

Table 1: Quantitative Data & Hazard Causality
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Property / Hazard Value / Classification
Causal Mechanism &
Operational Impact

Molecular Weight 144.17 g/mol

Small molecular size allows

rapid dissolution in biological

fluids, accelerating tissue

irritation upon contact[2].

Physical State Solid (White/Off-white powder)

Prone to aerosolization during

transfer; necessitates strict

dust-control engineering and

ventilation[3].

Skin Irritation GHS Category 2 (H315)

Acidic carboxyl group lowers

localized pH, causing

epidermal irritation and

potential chemical burns[2].

Eye Damage
GHS Category 1 / 2A

(H318/H319)

Direct contact with corneal

moisture causes rapid, severe,

and potentially irreversible

ocular tissue damage[1].

Respiratory STOT SE 3 (H335)

Inhalation of micro-particulates

chemically and mechanically

irritates the mucosal lining of

the respiratory tract[2].

Evidence-Based PPE Selection
Do not treat PPE as a mere compliance checklist; treat it as a layered, self-validating barrier

system designed to interrupt the specific chemical mechanisms of 2-
Hydroxycyclohexanecarboxylic acid.

Ocular Protection (Primary Hazard Mitigation):

Requirement: ANSI Z87.1-compliant, non-vented chemical splash goggles paired with a

full-face shield.
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Causality: Because this compound is classified under H318 (Causes serious eye

damage), standard safety glasses are insufficient[1]. Non-vented goggles prevent airborne

dust ingress, while the face shield provides a macro-barrier against splash-back during

solvent dissolution.

Dermal Protection (Hand & Body):

Requirement: Heavy-duty Nitrile gloves (minimum 0.11 mm thickness) and a flame-

retardant, high-collared laboratory coat.

Causality: Organic acids can degrade standard latex over time. Nitrile provides a robust,

chemically inert barrier against H315 skin irritation[2].

Respiratory Protection:

Requirement: N95/P100 particulate respirator (if handled outside a fume hood) or handling

strictly within a certified Class II Biological Safety Cabinet / Chemical Fume Hood.

Causality: The compound's solid state generates fine dust that triggers H335 respiratory

irritation. Local exhaust ventilation physically removes the hazard before it reaches the

breathing zone[3].

Step-by-Step Methodology: Safe Handling &
Solution Preparation
This protocol establishes a self-validating workflow for weighing and dissolving 2-
Hydroxycyclohexanecarboxylic acid, ensuring that safety barriers are confirmed at every

step.

Step 1: Environmental Validation

Activate the chemical fume hood and verify the inward airflow (face velocity between 80–100

fpm) using the digital monitor or a tissue-flutter test. Validation: A lack of inward flow

immediately halts the procedure.

Clear the workspace of incompatible materials, specifically strong oxidizing agents and

strong bases, which can trigger exothermic reactions.
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Step 2: PPE Donning & Integrity Check

Inspect the lab coat for tears and ensure it is fully buttoned to the collar.

Don non-vented chemical goggles.

Don nitrile gloves. Validation: Inflate each glove manually by trapping air and rolling the cuff;

if the glove holds pressure, the barrier is intact. Pull glove cuffs over the lab coat sleeves.

Step 3: Material Transfer

Place the sealed container of 2-Hydroxycyclohexanecarboxylic acid into the fume hood.

Open the container slowly to prevent pressure-release aerosolization of the powder[3].

Using an anti-static weighing spatula, transfer the required mass into a pre-tared, sealable

vessel. Causality: Anti-static tools prevent the fine powder from repelling and dispersing into

the air.

Step 4: Dissolution & Doffing

Add the chosen solvent (e.g., methanol or water) slowly down the side of the vessel to

minimize splashing.

Seal the vessel before removing it from the fume hood.

Doff gloves by pinching the exterior of the wrist and pulling inside out, trapping any residual

acid dust inside the glove. Wash hands immediately with soap and water[3].

Operational Spill Response & Waste Management
In the event of a spill, the primary objective shifts from routine handling to rapid containment

and neutralization to prevent environmental contamination and personnel exposure.
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Spill Detected
(2-Hydroxycyclohexanecarboxylic acid)

Assess Volume & State
(Solid powder vs. Solution)

Evacuate & Maximize
Local Exhaust Ventilation

Don Maximum PPE
(Respirator, Double Gloves)

Contain Spill
(Use damp cloth for solids)

Neutralize
(Apply weak base e.g., NaHCO3)

Transfer to Hazardous
Waste Container

Click to download full resolution via product page

Workflow for 2-Hydroxycyclohexanecarboxylic acid spill response and containment.
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Step-by-Step Spill Response Protocol:

Evacuate and Ventilate: Immediately clear personnel from the immediate vicinity. If the spill

occurs outside a hood, increase room ventilation to disperse localized dust[3].

Upgrade PPE: Don a P100 respirator and a second pair of nitrile gloves (double-gloving).

Containment (Solid Spill): Do not dry-sweep the powder. Causality: Dry sweeping

aerosolizes the particles, drastically increasing the H335 inhalation risk. Instead, cover the

powder with a slightly damp, inert absorbent pad to suppress dust.

Neutralization (Liquid/Solution Spill): If the acid is in solution, carefully apply a weak base

(such as Sodium Bicarbonate, NaHCO3​) from the perimeter of the spill inward. Causality:

Working outside-in prevents the spill from spreading. The weak base safely neutralizes the

acid without generating a violent exothermic reaction.

Collection & Disposal: Scoop the neutralized slurry using non-sparking, plastic tools. Place

the waste into a chemically resistant, sealable high-density polyethylene (HDPE) container.

Labeling: Label the container clearly as "Hazardous Waste: Neutralized 2-
Hydroxycyclohexanecarboxylic acid / Organic Acid Waste" and transfer it to the facility's

designated hazardous waste accumulation area in compliance with local environmental

regulations[4].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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